Cas no 54569-85-6 ( )

• Product Name: &nbsp
• CAS No: 54569-85-6
• MF: C₁₆H₁₁N₃
• MW: 245.278642892838
• CID: 942002
• PubChem ID: 330425
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11830326
• 3-(Pyridin-4-yl)-2H-benzo[g]indazole
• AKOS024335710
• NSC-319018
• NSC319018
• 3-(Pyridin-4-yl)-1H-benzo[g]indazole
• 200431-50-1
• 3-(4-PYRIDYL)-2H-BENZ(G)INDAZOLE
• 54569-85-6
• 3-(4-pyridyl)-2H-naphtho[1,2-c]pyrazole
• KQMIKXSVZLLPSY-UHFFFAOYSA-N
• DTXSID70317591
•  

• Inchi： 1S/C16H11N3/c1-2-4-13-11(3-1)5-6-14-15(18-19-16(13)14)12-7-9-17-10-8-12/h1-10H,(H,18,19)
• InChI Key： KQMIKXSVZLLPSY-UHFFFAOYSA-N
• SMILES： N1C2C3C=CC=CC=3C=CC=2C(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 245.09543
• Monoisotopic Mass: 245.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.306
• Boiling Point: 512°C at 760 mmHg
• Flash Point: 243.2°C
• Refractive Index: 1.758
• PSA: 41.57